Ethyl 2-(3-(4-aminophenyl)cyclohexyl)acetate

• IUPAC Name: ethyl 2-[3-(4-aminophenyl)cyclohexyl]acetate
• InChI: InChI=1S/C16H23NO2/c1-2-19-16(18)11-12-4-3-5-14(10-12)13-6-8-15(17)9-7-13/h6-9,12,14H,2-5,10-11,17H2,1H3
• InChI Key: JTBAOBKMICUHPW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCCC(C1)C2=CC=C(C=C2)N
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

Ethyl 2-(3-(4-aminophenyl)cyclohexyl)acetate is a useful research compound. Its molecular formula is C16H23NO2 and its molecular weight is 261.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aqueous HCl (1 mL of a 1M solution) was added to ethyl (3-{4-[(diphenylmethylene)amino]phenyl}cyclohexyl)acetate (137 mg, 0.32 mmol) in EtOH (10 mL) with stirring. After 1 h the reaction mixture was basified with aqueous potassium carbonate (10 mL of a saturated solution and the mixture was extracted with Et2O (2×15 mL), washed with water (15 mL) and dried. Volatile material was removed by evaporation and the residue was purified by chromatography eluting with 0-35% EtOAc/isohexane to give the title compound (Intermediate 89) (40 mg, 48%) as a gum; MS m/e MH+ 262.